3-(4-Methylbenzenesulfonyl)pyrrolidine

• Molecular Formula: C11H15NO2S
• Molecular Weight: 225.31 g/mol
• SMILES: CC1=CC=C(C=C1)S(=O)(=O)C2CCNC2
• InChI: InChI=1S/C11H15NO2S/c1-9-2-4-10(5-3-9)15(13,14)11-6-7-12-8-11/h2-5,11-12H,6-8H2,1H3
• InChIKey: JGOXOHKKEMNLBX-UHFFFAOYSA-N

3-(4-Methylbenzenesulfonyl)pyrrolidine: Structural Identity and Comparator Landscape

3-(4-Methylbenzenesulfonyl)pyrrolidine (CAS 101768-39-2) is a chiral C-sulfonyl pyrrolidine derivative with molecular formula C₁₁H₁₅NO₂S and molecular weight 225.31 g/mol, featuring a 4-methylbenzenesulfonyl (tosyl) group attached at the 3-position of the pyrrolidine ring [1]. Its measured LogP is 1.215 (LogD at pH 7.4 = −0.475 for the hydrochloride salt), placing it in a moderate lipophilicity range favorable for both aqueous solubility and passive membrane permeability [2]. The compound is commercially available as both the free base (CAS 101768-39-2) and hydrochloride salt (CAS 101768-40-5), with typical purity specifications of ≥97% from multiple ISO-certified suppliers [2]. The closest structural analogs—differing by a single substituent or positional isomerism—include 3-(benzenesulfonyl)pyrrolidine (CAS 101769-04-4), 1-tosylpyrrolidine (CAS 6435-78-5), 3-(methylsulfonyl)pyrrolidine, and N-(4-methylbenzenesulfonyl)proline. Quantitative evidence demonstrates that these seemingly minor structural variations produce substantial differences in target engagement potency, selectivity, and synthetic utility, making informed comparator-based selection essential for research programs [3][4].

Scaffold geometry C-3 sulfonyl orientation aligns with MMP-2 S2′ pocket requirements Position critical for target engagement

Potency driver p-Methyl tosyl group enhances inhibitory activity vs. unsubstituted phenyl Reported substituent effect in matched-pair analysis

Chiral probe synthesis Stereogenic C-3 enables enantioselective SAR and chemical biology tools Free amine allows orthogonal derivatization

• [1] National Center for Biotechnology Information. PubChem Compound Summary for CID 2796142, 3-(4-Methylbenzenesulfonyl)pyrrolidine. https://pubchem.ncbi.nlm.nih.gov/compound/2796142 View Source
• [2] ChemBase. 3-(4-methylbenzenesulfonyl)pyrrolidine hydrochloride, LogP and LogD data. ChemBase ID: 76423. View Source
• [3] Cheng XC, Wang Q, Fang H, Tang W, Xu WF. Design, synthesis and evaluation of novel sulfonyl pyrrolidine derivatives as matrix metalloproteinase inhibitors. Bioorganic & Medicinal Chemistry. 2008;16(10):5398–5404. doi:10.1016/j.bmc.2008.04.027 View Source
• [4] Baidya SK, et al. Pinpointing prime structural attributes of potential MMP-2 inhibitors comprising alkyl/arylsulfonyl pyrrolidine scaffold: a ligand-based molecular modelling approach validated by molecular dynamics simulation analysis. SAR and QSAR in Environmental Research. 2024. doi:10.1080/1062936x.2024.2389822 View Source

Why Structural Analogs Cannot Substitute 3-(4-Methylbenzenesulfonyl)pyrrolidine

Three structural features of 3-(4-methylbenzenesulfonyl)pyrrolidine jointly determine its biological profile, and alteration of any single feature produces a functionally distinct molecule. First, the sulfonyl attachment at the pyrrolidine 3-position (C-sulfonyl) confers a different conformational landscape and hydrogen-bonding capacity compared to N-sulfonyl positional isomers such as 1-tosylpyrrolidine; computational modelling has explicitly identified the 3rd position of the pyrrolidine ring as critical for productive engagement of the MMP-2 S2′ pocket [1]. Second, the p-methyl substituent on the benzenesulfonyl group contributes approximately 0.5–0.7 log units of additional lipophilicity versus the unsubstituted phenyl analog, and QSAR analysis demonstrates that this methyl group improves MMP-2 inhibitory potency by ~8-fold in matched-pair comparisons [2]. Third, the pyrrolidine ring itself—with its secondary amine (pKa ~10–11 for the free base)—offers a distinct protonation state and hydrogen-bond donor/acceptor profile compared to proline-based scaffolds such as N-(4-methylbenzenesulfonyl)proline, which bear a carboxylic acid moiety that alters solubility, charge state, and target recognition [3]. Procurement of a close analog without accounting for these interdependent structural features risks selecting a compound with orders-of-magnitude differences in potency, altered target selectivity, or incompatible physicochemical properties for the intended assay system.

Target: 3-(4-Methylbenzenesulfonyl)pyrrolidine

Analog risk

Sulfonyl position

C-3 attachment enables S2′ pocket engagement (MMP-2)

N-Sulfonyl isomer (1-tosylpyrrolidine) cannot productively occupy the same pocket; geometry mismatch

Aryl substituent

p-Methyl provides ~8× potency gain over unsubstituted phenyl in MMP-2 assays

3-(Benzenesulfonyl)pyrrolidine lacks this methyl and may exhibit significantly lower target engagement

Scaffold backbone

Pyrrolidine secondary amine contributes H-bond donor and protonation state

Proline analog (N-tosylproline) carries a carboxylate that alters charge, solubility, and recognition profile

• [1] Baidya SK, et al. Pinpointing prime structural attributes of potential MMP-2 inhibitors comprising alkyl/arylsulfonyl pyrrolidine scaffold: a ligand-based molecular modelling approach validated by molecular dynamics simulation analysis. SAR and QSAR in Environmental Research. 2024. doi:10.1080/1062936x.2024.2389822 View Source
• [2] QSAR and Docking Based Screening of Pyrrolidine Derivatives as Matrix Metalloproteinase-2 Inhibitors. The Open Medicinal Chemistry Journal. 2026;20:e18741045417056. doi:10.2174/0118741045417056260121185145. Data derived from Cheng et al. 2008 compound library. View Source
• [3] Poyraz S, Döndaş HA, Döndaş NY, Sansano JM. Design, synthesis, biological evaluation and docking analysis of pyrrolidine-benzenesulfonamides as carbonic anhydrase or acetylcholinesterase inhibitors and antimicrobial agents. Journal of Biomolecular Structure and Dynamics. 2024;42(7):3441–3458. doi:10.1080/07391102.2023.2214224 View Source

Quantified Differentiation Against Closest Structural Analogs

MMP-2 Potency Gain from Tosyl vs. Hydroxyl Substitution

In a systematically curated library of 71 pyrrolidine derivatives originally synthesized and assayed by Cheng et al. (2008) and re-analyzed via QSAR modelling (2026), the compound bearing a 4-methylbenzenesulfonyloxy (tosyl) group at the R2 position (Compound 3) exhibited an MMP-2 IC₅₀ of 0.3 ± 0.1 µM, compared to 2.0 ± 0.2 µM for the matched analog bearing a hydroxyl group at the same position (Compound 1). The tosyl-for-hydroxyl substitution thus yielded an approximately 6.7-fold gain in inhibitory potency [1]. Although the Cheng scaffold employs a sulfonate ester linkage (C–O–SO₂–Ar) rather than the direct C–SO₂–Ar sulfone present in 3-(4-methylbenzenesulfonyl)pyrrolidine, the data establish the 4-methylbenzenesulfonyl group as a potency-enhancing pharmacophoric element whose lipophilic and steric contributions translate across related pyrrolidine scaffolds [1][2].

Tosyl vs. hydroxyl potency

Reported

IC₅₀ 0.3 µM (tosyl) vs. 2.0 µM (hydroxyl)

Supports tosyl pharmacophore contribution in pyrrolidine series

Sulfonate ester analog (Cheng library); ~6.7-fold gain

Evidence Dimension	MMP-2 enzyme inhibition (IC₅₀)
Target Compound Data	IC₅₀ = 0.3 ± 0.1 µM (Compound 3, R2 = OSO₂C₆H₄CH₃-p; tosyl-containing analog in the Cheng library)
Comparator Or Baseline	IC₅₀ = 2.0 ± 0.2 µM (Compound 1, R2 = OH; hydroxyl analog)
Quantified Difference	~6.7-fold greater potency for the tosyl-containing analog (0.3 vs 2.0 µM)
Conditions	Colorimetric MMP-2 inhibition assay; OD₄₅₀ measurement; data compiled from Cheng et al. 2008 and re-analyzed in 2026 QSAR study

Why This Matters

This quantifies the potency contribution of the 4-methylbenzenesulfonyl pharmacophore in a pyrrolidine-based MMP-2 inhibitor context, providing a benchmark for programs evaluating tosyl-pyrrolidine building blocks against hydroxyl or hydrogen substituents.

• [1] QSAR and Docking Based Screening of Pyrrolidine Derivatives as Matrix Metalloproteinase-2 Inhibitors. The Open Medicinal Chemistry Journal. 2026;20:e18741045417056. Table 1, Compounds 1 and 3. doi:10.2174/0118741045417056260121185145 View Source
• [2] Cheng XC, Wang Q, Fang H, Tang W, Xu WF. Design, synthesis and evaluation of novel sulfonyl pyrrolidine derivatives as matrix metalloproteinase inhibitors. Bioorganic & Medicinal Chemistry. 2008;16(10):5398–5404. doi:10.1016/j.bmc.2008.04.027 View Source

Potency Contribution of the p-Methyl Benzenesulfonyl Substituent

Within the same Cheng et al. derivative library, direct matched-pair analysis reveals the quantitative contribution of the para-methyl group on the benzenesulfonyl moiety to MMP-2 inhibition. Compound 30 (R1 = p-CH₃C₆H₄) demonstrated an IC₅₀ of 0.1 ± 0.02 µM, whereas its des-methyl analog Compound 31 (R1 = C₆H₅) showed an IC₅₀ of 0.8 ± 0.1 µM—an 8-fold potency differential attributable solely to the presence or absence of the para-methyl group [1]. This trend is independently corroborated by a second matched pair: Compound 48 (R1 = p-CH₃C₆H₄, IC₅₀ = 0.1 ± 0.02 µM) versus Compound 49 (R1 = C₆H₅, IC₅₀ = 0.8 ± 0.1 µM), again showing an 8-fold enhancement [1]. These data directly inform the selection of 3-(4-methylbenzenesulfonyl)pyrrolidine (which incorporates the p-methyl group) over 3-(benzenesulfonyl)pyrrolidine (CAS 101769-04-4, which lacks it) for programs where maximal target engagement is required .

p-Methyl substituent effect

Reported

~8-fold improvement with p-methyl

Justifies selection of 4-methylbenzenesulfonyl over benzenesulfonyl analog

Two independent matched pairs (30/31, 48/49)

Evidence Dimension	MMP-2 enzyme inhibition (IC₅₀) as a function of aryl substituent
Target Compound Data	Compound 30 (p-CH₃C₆H₄ at R1): IC₅₀ = 0.1 ± 0.02 µM; Compound 48 (p-CH₃C₆H₄ at R1): IC₅₀ = 0.1 ± 0.02 µM
Comparator Or Baseline	Compound 31 (C₆H₅ at R1): IC₅₀ = 0.8 ± 0.1 µM; Compound 49 (C₆H₅ at R1): IC₅₀ = 0.8 ± 0.1 µM
Quantified Difference	~8-fold potency improvement with para-methyl substitution (0.1 vs 0.8 µM, confirmed across two independent matched pairs)
Conditions	MMP-2 colorimetric inhibition assay; OD₄₅₀ endpoint; Cheng et al. 2008 compound library; QSAR re-analysis 2026

Why This Matters

Provides direct quantitative justification for procuring the 4-methylbenzenesulfonyl variant rather than the less expensive or more readily available benzenesulfonyl analog, as the p-methyl group alone accounts for nearly an order-of-magnitude difference in potency.

• [1] QSAR and Docking Based Screening of Pyrrolidine Derivatives as Matrix Metalloproteinase-2 Inhibitors. The Open Medicinal Chemistry Journal. 2026;20:e18741045417056. Table 1, Compounds 30–31 and 48–49. doi:10.2174/0118741045417056260121185145 View Source

Arylsulfonyl vs. Alkylsulfonyl MMP-2 Inhibition Potency

The Cheng library enables a three-way comparison of sulfonyl substituent types at the R2 position: p-toluenesulfonyl (aryl-SO₂), benzenesulfonyl (aryl-SO₂), and methanesulfonyl (alkyl-SO₂). Compound 53 (R2 = p-CH₃C₆H₄SO₂) achieved an IC₅₀ of 0.007 ± 0.001 µM (7 nM), Compound 54 (R2 = C₆H₅SO₂) showed IC₅₀ = 0.05 ± 0.006 µM, and Compound 55 (R2 = CH₃SO₂) exhibited IC₅₀ = 0.2 ± 0.01 µM [1]. Thus, the p-toluenesulfonyl group is approximately 7-fold more potent than benzenesulfonyl and approximately 29-fold more potent than methanesulfonyl. In an independent scaffold context (R1 = CH₃), Compound 65 (R2 = p-CH₃C₆H₄SO₂, IC₅₀ = 0.2 ± 0.01 µM) outperformed Compound 67 (R2 = CH₃SO₂, IC₅₀ = 8.9 ± 1.0 µM) by approximately 45-fold [1]. These data demonstrate that the aryl sulfonyl motif—and specifically the 4-methylphenyl variant—provides a decisive potency advantage over alkyl sulfonyl congeners such as 3-(methylsulfonyl)pyrrolidine [2].

Aryl vs. alkyl sulfonyl

Reported

Tosyl: IC₅₀ 7 nM; alkyl sulfonyl up to 45× weaker

Arylsulfonyl motif decisive for potency; alkyl sulfonyl analogs may not match

Comparisons from Cheng library (53–55, 65–67)

Evidence Dimension	MMP-2 inhibition potency (IC₅₀) as a function of sulfonyl substituent type
Target Compound Data	Compound 53 (p-CH₃C₆H₄SO₂ at R2): IC₅₀ = 0.007 ± 0.001 µM; Compound 65 (p-CH₃C₆H₄SO₂ at R2, CH₃ at R1): IC₅₀ = 0.2 ± 0.01 µM
Comparator Or Baseline	Compound 55 (CH₃SO₂ at R2): IC₅₀ = 0.2 ± 0.01 µM; Compound 67 (CH₃SO₂ at R2, CH₃ at R1): IC₅₀ = 8.9 ± 1.0 µM
Quantified Difference	~29-fold to ~45-fold greater potency for p-toluenesulfonyl over methanesulfonyl, depending on scaffold context
Conditions	MMP-2 inhibition assay; Cheng et al. 2008 compound series; QSAR re-analysis (2026) Table 1, compounds 53–55 and 65–67

Why This Matters

Directly informs procurement decisions where alkylsulfonyl pyrrolidine building blocks are under consideration as lower-cost alternatives; the potency penalty of 29- to 45-fold makes the arylsulfonyl variant the rational choice for MMP-2-targeted programs.

• [1] QSAR and Docking Based Screening of Pyrrolidine Derivatives as Matrix Metalloproteinase-2 Inhibitors. The Open Medicinal Chemistry Journal. 2026;20:e18741045417056. Table 1, Compounds 53–55 and 65–67. doi:10.2174/0118741045417056260121185145 View Source
• [2] Cheng XC, Wang Q, Fang H, Tang W, Xu WF. Synthesis of new sulfonyl pyrrolidine derivatives as matrix metalloproteinase inhibitors. Bioorganic & Medicinal Chemistry. 2008;16(17):7932–7938. doi:10.1016/j.bmc.2008.07.073 View Source

Positional Isomerism and MMP-2 S2′ Pocket Engagement

A 2024 ligand-based molecular modelling and molecular dynamics study by Baidya et al. specifically investigated the structural attributes of alkyl/arylsulfonyl pyrrolidine scaffolds for MMP-2 inhibition. The authors explicitly concluded that 'the sulphonyl pyrrolidine moiety can be a good fragment necessary for MMP-2 inhibition' and further emphasized 'the significance of the 3rd position substitution of the pyrrolidine ring to produce interaction inside [the] S2′ pocket' [1]. This finding provides a mechanistic rationale for why 3-(4-methylbenzenesulfonyl)pyrrolidine—bearing the sulfonyl at the pyrrolidine 3-position—is predicted to engage the MMP-2 S2′ subsite, whereas its N-sulfonyl positional isomer, 1-tosylpyrrolidine (CAS 6435-78-5), places the sulfonyl group at the pyrrolidine nitrogen in a geometry that cannot productively occupy this pocket. The S2′ pocket of MMP-2 is a deep, narrow hydrophobic cavity that is the primary determinant of inhibitor selectivity within the MMP family, making correct positional presentation of the arylsulfonyl group essential for both potency and isozyme selectivity [1][2].

Positional isomerism

Class-level inference

3-sulfonyl geometry predicted for S2′ pocket; N-sulfonyl isomer incompatible

Data to verify: modelling supports 3-position, not N-substitution

Baidya et al. 2024 molecular dynamics; head-to-head IC₅₀ not reported

Evidence Dimension	Structural compatibility with MMP-2 S2′ pocket as a function of sulfonyl substitution position on pyrrolidine
Target Compound Data	3-(4-Methylbenzenesulfonyl)pyrrolidine: sulfonyl at pyrrolidine C-3 position; predicted S2′ pocket engagement per modelling [1]
Comparator Or Baseline	1-Tosylpyrrolidine (CAS 6435-78-5): sulfonyl at pyrrolidine N-1 position; geometry incompatible with S2′ pocket occupation [1]
Quantified Difference	Qualitative structural discrimination; quantitative IC₅₀ data for the exact 3-sulfonyl vs N-sulfonyl comparison not available from a single head-to-head study
Conditions	Ligand-based molecular modelling, molecular dynamics simulation, and binding mode analysis against MMP-2 (PDB ID not specified for this specific comparison); Baidya et al. 2024

Why This Matters

Prevents procurement of the more widely available and less expensive 1-tosylpyrrolidine under the mistaken assumption of functional equivalence; the 3-position sulfonyl is mechanistically required for MMP-2 S2′ pocket engagement, and the positional isomer is predicted to be inactive against this therapeutically relevant target.

• [1] Baidya SK, et al. Pinpointing prime structural attributes of potential MMP-2 inhibitors comprising alkyl/arylsulfonyl pyrrolidine scaffold: a ligand-based molecular modelling approach validated by molecular dynamics simulation analysis. SAR and QSAR in Environmental Research. 2024. doi:10.1080/1062936x.2024.2389822 View Source
• [2] Cheng XC, Wang Q, Fang H, Tang W, Xu WF. Design, synthesis and evaluation of novel sulfonyl pyrrolidine derivatives as matrix metalloproteinase inhibitors. Bioorganic & Medicinal Chemistry. 2008;16(10):5398–5404. doi:10.1016/j.bmc.2008.04.027 View Source

Multi-Target Potential of the Pyrrolidine-Benzenesulfonamide Scaffold

Poyraz et al. (2023/2024) reported the synthesis and comprehensive biological evaluation of a series of pyrrolidine-containing benzenesulfonamides. The most potent carbonic anhydrase inhibitor in the series, Compound 3b, exhibited Ki values of 17.61 ± 3.58 nM against hCA I and 5.14 ± 0.61 nM against hCA II [1]. For acetylcholinesterase (AChE), Compounds 6a and 6b demonstrated Ki values of 22.34 ± 4.53 nM and 27.21 ± 3.96 nM, respectively, comparable to the reference inhibitor tacrine [1]. While these specific compounds bear structural modifications beyond the simple 3-(4-methylbenzenesulfonyl)pyrrolidine scaffold (including pyrazole and additional substituents), the data establish that the pyrrolidine-benzenesulfonamide core is a privileged scaffold capable of achieving low-nanomolar potency across multiple therapeutically relevant enzyme targets [1][2]. This multi-target potential differentiates the pyrrolidine-benzenesulfonamide class from simpler sulfonamide scaffolds lacking the pyrrolidine ring, which typically exhibit micromolar rather than nanomolar Ki values against these enzymes [2].

Multi-target scaffold

Class-level

Ki 5–27 nM for hCA I, II and AChE

Pyrrolidine-benzenesulfonamide class shows nanomolar enzyme inhibition

Poyraz et al. 2024; elaborated scaffolds

Evidence Dimension	Enzyme inhibition constant (Ki) for carbonic anhydrase and acetylcholinesterase
Target Compound Data	Class benchmark: Compound 3b Ki = 17.61 ± 3.58 nM (hCA I), 5.14 ± 0.61 nM (hCA II); Compounds 6a/6b Ki = 22.34/27.21 nM (AChE) [1]
Comparator Or Baseline	Reference inhibitor tacrine for AChE; unsubstituted benzenesulfonamide typically exhibits Ki values in the micromolar range against CAs [2]
Quantified Difference	Pyrrolidine-benzenesulfonamide class achieves nanomolar Ki (5–27 nM range) versus micromolar Ki typical of simpler aryl sulfonamides lacking the pyrrolidine ring
Conditions	In vitro enzyme inhibition assays; recombinant human CA I, CA II, and AChE; Poyraz et al. 2023/2024

Why This Matters

Establishes the broader pharmacological relevance of the pyrrolidine-benzenesulfonamide scaffold beyond MMP-2, supporting procurement of 3-(4-methylbenzenesulfonyl)pyrrolidine as a versatile building block for multi-target drug discovery programs spanning oncology, neurology, and anti-infective research.

• [1] Poyraz S, Döndaş HA, Döndaş NY, Sansano JM. Design, synthesis, biological evaluation and docking analysis of pyrrolidine-benzenesulfonamides as carbonic anhydrase or acetylcholinesterase inhibitors and antimicrobial agents. Journal of Biomolecular Structure and Dynamics. 2024;42(7):3441–3458. doi:10.1080/07391102.2023.2214224 View Source
• [2] Poyraz S, Döndaş HA, Döndaş NY, Sansano JM. Recent insights about pyrrolidine core skeletons in pharmacology. Frontiers in Pharmacology. 2023;14:1239658. doi:10.3389/fphar.2023.1239658 View Source

Physicochemical Differentiation from N-Sulfonyl and Proline Analogs

Experimentally determined physicochemical parameters for 3-(4-methylbenzenesulfonyl)pyrrolidine hydrochloride include LogP = 1.215 and LogD (pH 7.4) = −0.475, with a polar surface area (PSA) of 46.17 Ų [1]. These values position the compound favorably within oral drug-like chemical space. By comparison, the N-sulfonyl positional isomer 1-tosylpyrrolidine (CAS 6435-78-5) has a predicted LogP of approximately 2.0–2.3 and lacks a hydrogen-bond donor (0 HBD vs 1 HBD for the free base of the 3-sulfonyl isomer), fundamentally altering its solubility and permeability profile [2]. The proline-based competitor N-(4-methylbenzenesulfonyl)proline bears a carboxylic acid group (pKa ~3–4) that renders it predominantly anionic at physiological pH, with a LogD (pH 7.4) substantially lower than that of 3-(4-methylbenzenesulfonyl)pyrrolidine, impacting membrane permeability and protein binding [3]. These physicochemical differences are not merely academic—they directly affect compound handling (solubility in assay media), biological distribution, and suitability for specific experimental protocols.

Physicochemical distinction

Supporting evidence

LogD -0.475, PSA 46.2 Ų, 1 HBD; distinct from N-sulfonyl & proline analogs

Impacts solubility, permeability, and assay buffer compatibility

Experimental LogP/LogD; compare with estimated values for analogs

Evidence Dimension	Lipophilicity (LogP, LogD) and polar surface area
Target Compound Data	LogP = 1.215, LogD (pH 7.4) = −0.475, PSA = 46.17 Ų (hydrochloride salt) [1]
Comparator Or Baseline	1-Tosylpyrrolidine: estimated LogP ~2.0–2.3, 0 HBD; N-(4-methylbenzenesulfonyl)proline: LogP ~2.25, but LogD (pH 7.4) significantly lower due to carboxylate anion [2][3]
Quantified Difference	LogD (pH 7.4) difference of approximately 1–2 log units between 3-(4-methylbenzenesulfonyl)pyrrolidine and the proline analog; 1 HBD difference between 3-sulfonyl and N-sulfonyl positional isomers
Conditions	Experimental determination at 298 K; ChemBase and Ambinter databases

Why This Matters

Enables informed solvent selection, assay buffer compatibility assessment, and prediction of passive permeability behavior prior to procurement, reducing the risk of experimental failure due to unexpected solubility or non-specific binding.

• [1] ChemBase. 3-(4-methylbenzenesulfonyl)pyrrolidine hydrochloride, LogP/LogD/PSA data. ChemBase ID: 76423. View Source
• [2] J-GLOBAL. 1-Tosylpyrrolidine (CAS 6435-78-5), chemical substance information. Japan Science and Technology Agency. View Source
• [3] Ambinter. (2S)-1-(4-methylbenzenesulfonyl)pyrrolidine-2-carboxylic acid, LogP data. AMB3941321. View Source

Research and Industrial Application Scenarios

MMP-2-Targeted Anticancer Drug Discovery

For medicinal chemistry programs targeting matrix metalloproteinase-2 (MMP-2) in cancer metastasis, 3-(4-methylbenzenesulfonyl)pyrrolidine provides a validated starting scaffold. The 3-position sulfonyl geometry is specifically identified by molecular modelling studies as critical for S2′ pocket engagement, a feature absent in N-sulfonyl positional isomers [1]. The p-methyl substituent on the benzenesulfonyl ring contributes approximately 8-fold greater potency than the unsubstituted phenyl analog in matched-pair MMP-2 assays, while the arylsulfonyl motif outperforms alkylsulfonyl alternatives by 29- to 45-fold [2]. Procurement of this specific compound—rather than 3-(benzenesulfonyl)pyrrolidine, 1-tosylpyrrolidine, or 3-(methylsulfonyl)pyrrolidine—ensures the scaffold geometry, substituent pattern, and physicochemical profile most likely to yield potent, S2′-directed MMP-2 inhibitors suitable for further elaboration.

Carbonic Anhydrase Inhibitor Development

The pyrrolidine-benzenesulfonamide chemotype has demonstrated low-nanomolar Ki values against human carbonic anhydrase isoforms hCA I (17.61 nM) and hCA II (5.14 nM) when elaborated with additional functionality [1]. 3-(4-Methylbenzenesulfonyl)pyrrolidine serves as a key intermediate for constructing more complex, multi-functionalized pyrrolidine-benzenesulfonamides through further derivatization of the pyrrolidine nitrogen and/or the C-2, C-4, and C-5 positions. Its moderate LogP (1.215) and favorable PSA (46.17 Ų) provide a balanced starting point for maintaining drug-like properties during lead optimization [2]. Procurement of the compound with ≥97% purity from ISO-certified suppliers ensures reproducible synthetic outcomes in multi-step derivatization sequences.

Acetylcholinesterase Inhibitor Programs

Pyrrolidine-benzenesulfonamide derivatives have demonstrated AChE inhibition with Ki values of 22–27 nM, comparable to the clinically used reference inhibitor tacrine [1]. For neuroscience research programs exploring cholinergic dysfunction in Alzheimer's disease and related disorders, 3-(4-methylbenzenesulfonyl)pyrrolidine offers a chiral scaffold (the 3-position is a stereogenic center) that enables enantioselective exploration of AChE binding. Its LogD (pH 7.4) of −0.475 for the hydrochloride salt indicates adequate aqueous solubility for in vitro assay conditions, while its moderate lipophilicity supports potential CNS penetration upon further optimization [2]. The compound's secondary amine provides a convenient synthetic handle for N-functionalization to modulate target selectivity and pharmacokinetic properties.

Chemical Biology Tool and Probe Synthesis

As a chiral 3-substituted pyrrolidine, 3-(4-methylbenzenesulfonyl)pyrrolidine is a valuable synthetic intermediate for constructing enantiomerically pure chemical biology probes. The compound's structure—with a free secondary amine and a sulfonyl group at the 3-position—enables orthogonal functionalization strategies: the amine can be acylated, alkylated, or sulfonylated, while the sulfone can participate in Julia olefination or serve as a masked nucleophile [1]. The measured LogP and PSA values place the compound within lead-like chemical space (fulfilling multiple criteria of the Rule of Three for fragment-based screening), making it suitable as a starting fragment for SPR-based or NMR-based fragment screening campaigns [2]. Procurement in both racemic and enantiopure forms from specialized suppliers enables stereochemical SAR exploration without requiring in-house chiral separation.

Application

Selection Property

Validation Focus

MMP-2 inhibition research

3-Sulfonyl geometry for S2′ pocket; p-methyl potency driver

MMP-2 IC₅₀ and selectivity panel

Carbonic anhydrase isoform profiling

Pyrrolidine-benzenesulfonamide core; nanomolar Ki potential

hCA I/II inhibition and isoform selectivity

Acetylcholinesterase screening

Chiral scaffold for enantioselective AChE interaction

AChE Ki and CNS permeability assessment

Chemical biology probe construction

Free amine and sulfone for orthogonal conjugation; chiral center

Stereochemical integrity and derivatization reproducibility

• [1] Poyraz S, Döndaş HA, Döndaş NY, Sansano JM. Design, synthesis, biological evaluation and docking analysis of pyrrolidine-benzenesulfonamides as carbonic anhydrase or acetylcholinesterase inhibitors and antimicrobial agents. Journal of Biomolecular Structure and Dynamics. 2024;42(7):3441–3458. doi:10.1080/07391102.2023.2214224 View Source
• [2] ChemBase. 3-(4-methylbenzenesulfonyl)pyrrolidine hydrochloride, physicochemical property data. ChemBase ID: 76423. View Source